Cas no 58888-51-0 (1-Butanamine, N,N-dibutyl-, sulfate (1:1))
58888-51-0 structure
Product Name:1-Butanamine, N,N-dibutyl-, sulfate (1:1)
CAS No:58888-51-0
MF:C12H29NO4S
MW:283.427963018417
CID:340523
PubChem ID:18690257
Update Time:2025-04-19
1-Butanamine, N,N-dibutyl-, sulfate (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1-Butanamine, N,N-dibutyl-, sulfate (1:1)
- N,N-dibutylbutan-1-amine,sulfuric acid
- DTXSID60595609
- 58888-51-0
- SCHEMBL2148402
- Sulfuric acid--N,N-dibutylbutan-1-amine (1/1)
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- Inchi: 1S/C12H27N.H2O4S/c1-4-7-10-13(11-8-5-2)12-9-6-3;1-5(2,3)4/h4-12H2,1-3H3;(H2,1,2,3,4)
- InChI Key: BPEQZXOPABVVLH-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.N(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 283.18187
- Monoisotopic Mass: 283.18172958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- PSA: 77.84
1-Butanamine, N,N-dibutyl-, sulfate (1:1) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
58888-51-0 (1-Butanamine, N,N-dibutyl-, sulfate (1:1)) Related Products
- 59158-14-4(Methyltrioctylammonium hydrogen sulfate)
- 2472-88-0(Tetrabutylammonium sulfate)
- 103999-25-3(dodecyltrimethylammonium hydrogen sulfate)
- 68214-07-3(Cetyltrimethylammonium Hydrogensulfate)
- 32503-27-8(Tetrabutylammonium hydrogensulfate)
- 32503-34-7(Tetrahexylammonium Hydrogensulfate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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